JAK3
  • Filgotinib
    Filgotinib
    • Cat. No.:
    • B607452
    • CAS No.:
    • 1206161-97-8
    • Molecular Formula:
    • C21H23N5O3S
    • Molecular Weight:
    • 425.5 g/mol
    Description
    Rheumatoid arthritis (RA) is a chronic, autoimmune, systemic, and inflammatory disease that causes synovial joint symptoms and can limit range of motion in severe cases. The disease is associated with extra-arti...
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  • Ritlecitinib (malonate)
    Ritlecitinib (malonate)
    • Cat. No.:
    • B609999
    • CAS No.:
    • 2140301-97-7
    • Molecular Formula:
    • C18H23N5O5
    • Molecular Weight:
    • 389.4 g/mol
    Description
    PF-06651600 is a potent and selective JAK3 inhibitor. PF-06651600 is a potent and low clearance compound with demonstrated in vivo efficacy. The favorable efficacy and safety profile of this JAK3-specific inhib...
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  • Brepocitinib
    Brepocitinib
    • Cat. No.:
    • B610002
    • CAS No.:
    • 1883299-62-4
    • Molecular Formula:
    • C18H21F2N7O
    • Molecular Weight:
    • 389.4 g/mol
    Description
    PF-06700841 is under investigation in clinical trial NCT03236493 (Safety and Pharmacokinetic Study of PF-06700841 in Japanese Healthy Volunteers).
    Brepocitinib is an orally available, selective inhibitor of n...
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  • Peficitinib
    Peficitinib
    • Cat. No.:
    • B612040
    • CAS No.:
    • 944118-01-8
    • Molecular Formula:
    • C18H22N4O2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    Peficitinib has been used in trials studying the treatment and basic science of Psoriasis, Pharmacodynamics, Drug Interactions, Colitis, Ulcerative, and RHEUMATOID ARTHRITIS, among others....
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  • XL019
    XL019
    • Cat. No.:
    • B612041
    • CAS No.:
    • 945755-56-6
    • Molecular Formula:
    • C25H28N6O2
    • Molecular Weight:
    • 444.5 g/mol
    Description
    XL019 is a selective inhibitor of the cytoplasmic tyrosine kinase JAK2. An IND for XL019 was filed by Exelixis in May 2007.
    JAK2 Inhibitor XL019 is an orally bioavailable inhibitor of Janus-associated kinase ...
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  • Momelotinib sulfate
    Momelotinib sulfate
    • Cat. No.:
    • B1139419
    • CAS No.:
    • 1056636-06-6
    • Molecular Formula:
    • C23H26N6O10S2
    • Molecular Weight:
    • 610.6 g/mol
    Description
    CYT387 sulfate(momelotinib) is an ATP-competitive inhibitor of JAK1/JAK2 with IC50 of 11 nM/18 nM, ~10-fold selectivity versus JAK3.IC50 value: 11 nM/18 nM(JAK1/JAK2) [1]Target: JAK1/JAK2in vitro: CYT387 inhibit...
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  • BD750
    BD750
    • Cat. No.:
    • B2647771
    • CAS No.:
    • 892686-59-8
    • Molecular Formula:
    • C14H13N3OS
    • Molecular Weight:
    • 271.34 g/mol
    Description
    BD750 is a useful research compound. Its molecular formula is C14H13N3OS and its molecular weight is 271.34 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BD750 suitable for many research a...
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  • Ilginatinib
    Ilginatinib
    • Cat. No.:
    • B8069345
    • CAS No.:
    • 1526932-96-6
    • Molecular Formula:
    • C21H20FN7
    • Molecular Weight:
    • 389.4 g/mol
    Description
    NS-018 has been used in trials studying the treatment of Primary Myelofibrosis, Post-Polycythemia Vera Myelofibrosis, and Post-Essential Thrombocythemia Myelofibrosis.
    Ilginatinib is an orally bioavailable, s...
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  • Peficitinib hydrochloride
    Peficitinib hydrochloride
    • Cat. No.:
    • B14757596
    • CAS No.:
    • Molecular Formula:
    • C18H23ClN4O2
    • Molecular Weight:
    • 362.9 g/mol
    Description
    Peficitinib hydrochloride is a useful research compound. Its molecular formula is C18H23ClN4O2 and its molecular weight is 362.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Peficitinib h...
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  • NVP-BSK805
    NVP-BSK805
    • Cat. No.:
    • B15610065
    • CAS No.:
    • Molecular Formula:
    • C27H28F2N6O
    • Molecular Weight:
    • 490.5 g/mol
    Description
    NVP-BSK805 is a useful research compound. Its molecular formula is C27H28F2N6O and its molecular weight is 490.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NVP-BSK805 suitable for many ...
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